1-(4-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)propan-1-one

• IUPAC Name: 1-[4-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C17H24N6O2/c1-3-17(24)22-11-9-21(10-12-22)13-16-18-19-20-23(16)14-5-7-15(8-6-14)25-4-2/h5-8H,3-4,9-13H2,1-2H3
• InChI Key: SWWWXIAOOZVGHI-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCN(CC1)CC2=NN=NN2C3=CC=C(C=C3)OCC
• Molecular Formula: C17H24N6O2
• Molecular Weight: 344.4 g/mol

Description

The compound contains several functional groups, including an ethoxyphenyl group, a tetrazole group, a piperazine ring, and a propanone group. These groups are common in many pharmaceuticals and could potentially contribute to various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups. The piperazine ring, for example, is a six-membered ring with two nitrogen atoms, which could influence the compound’s conformation and reactivity.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, its functional groups could potentially undergo a variety of chemical reactions. For example, the tetrazole group could participate in nucleophilic substitution reactions, while the propanone group could undergo condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the polar tetrazole and propanone groups could enhance its solubility in water.

Scientific Research Applications

Alzheimer’s Disease (AD) Treatment

• Alzheimer’s disease is a neurodegenerative disorder characterized by cognitive decline, memory impairment, and language dysfunction. .

Anti-Tubercular Activity

• Although not directly studied for TB, the structural features of this compound suggest potential anti-mycobacterial activity. .

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Given its structural features, it could potentially interact with a variety of enzymes or receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its biological activity and physicochemical properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further elucidating its synthesis, exploring its reactivity, determining its physical and chemical properties, and investigating its biological activity.